Cas no 1808068-72-5 ((1S,2S)-2-(methoxymethyl)cyclobutan-1-amine)

• Product Name: (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine
• CAS No: 1808068-72-5
• MF: C₆H₁₃NO
• MW: 115.17
• MDL: MFCD30260535
• CID: 5211144
• PubChem ID: 119031928
• Update Time: 2026-03-06

(1S,2S)-2-(methoxymethyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine

• MDL： MFCD30260535
• Inchi： 1S/C6H13NO/c1-8-4-5-2-3-6(5)7/h5-6H,2-4,7H2,1H3/t5-,6+/m1/s1
• InChI Key： NSUHDXDXMDDKGW-RITPCOANSA-N
• SMILES： [C@H]1(N)CC[C@@H]1COC

Additional information on (1S,2S)-2-(methoxymethyl)cyclobutan-1-amine

Introduction to (1S,2S)-2-(Methoxymethyl)cyclobutan-1-amine (CAS No. 1808068-72-5)

(1S,2S)-2-(Methoxymethyl)cyclobutan-1-amine (CAS No. 1808068-72-5) is a chiral compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclobutylamines and is characterized by its methoxymethyl substituent and cyclobutane ring, which confer it with distinct chemical and biological properties.

The synthesis of (1S,2S)-2-(Methoxymethyl)cyclobutan-1-amine has been a topic of extensive research, with several methods being reported in the literature. One of the most notable approaches involves the asymmetric synthesis of the cyclobutane ring followed by the introduction of the methoxymethyl group. This method ensures high enantiomeric purity, which is crucial for applications in chiral drug discovery and development.

Recent studies have highlighted the importance of (1S,2S)-2-(Methoxymethyl)cyclobutan-1-amine in the development of novel pharmaceuticals. Its chiral nature and unique substituents make it a valuable building block for the synthesis of bioactive molecules. For instance, it has been used as an intermediate in the synthesis of cyclic peptides and small molecule inhibitors, which have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In the context of materials science, (1S,2S)-2-(Methoxymethyl)cyclobutan-1-amine has been explored for its potential in the design of advanced materials with specific optical and electronic properties. The cyclobutane ring provides rigidity and stability, while the methoxymethyl group can be functionalized to introduce additional functionalities. This makes it a versatile compound for applications in polymer chemistry and nanotechnology.

The biological activity of (1S,2S)-2-(Methoxymethyl)cyclobutan-1-amine has also been a subject of interest. Studies have shown that it can modulate various biological pathways, including those involved in neurotransmission and cell signaling. For example, it has been reported to interact with specific receptors in the central nervous system (CNS), making it a potential lead compound for the development of drugs targeting CNS disorders.

In terms of safety and handling, (1S,2S)-2-(Methoxymethyl)cyclobutan-1-amine should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store it at low temperatures and protect it from moisture and light. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for (1S,2S)-2-(Methoxymethyl)cyclobutan-1-amine are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and enantiomeric purity. Furthermore, efforts are being made to explore its potential applications in drug discovery, materials science, and other related fields. As new insights are gained from these studies, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.